Cas no 59279-42-4 (β-D-Xylofuranoside, methyl 3,5-O-(1-methylethylidene)-, 4-nitrobenzoate (9CI))

β-D-Xylofuranoside, methyl 3,5-O-(1-methylethylidene)-, 4-nitrobenzoate (9CI) structure
59279-42-4 structure
Product Name:β-D-Xylofuranoside, methyl 3,5-O-(1-methylethylidene)-, 4-nitrobenzoate (9CI)
CAS No:59279-42-4
MF:C16H19NO8
MW:353.32396531105
CID:1613942
Update Time:2023-03-25

β-D-Xylofuranoside, methyl 3,5-O-(1-methylethylidene)-, 4-nitrobenzoate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Methyl 3,5-o-(1-methylethylidene)-2-o-(4-nitrobenzoyl)pentofuranoside
    • NSC86095
    • AC1L5XCB
    • AC1Q1Z3W
    • AR-1J5033
    • NSC-86095
    • (6-methoxy-2,2-dimethyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3]dioxin-7-yl) 4-nitrobenzoate
    • NSC86095; AC1L5XCB; AC1Q1Z3W; AR-1J5033; NSC-86095; (6-methoxy-2,2-dimethyl-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3]dioxin-7-yl) 4-nitrobenzoate;
    • β-D-Xylofuranoside, methyl 3,5-O-(1-methylethylidene)-, 4-nitrobenzoate (9CI)
    • Inchi: 1S/C16H19NO8/c1-16(2)22-8-11-12(25-16)13(15(21-3)23-11)24-14(18)9-4-6-10(7-5-9)17(19)20/h4-7,11-13,15H,8H2,1-3H3
    • InChI Key: WUVXSEPTWRBAOY-UHFFFAOYSA-N
    • SMILES: CC1(OC2C(OC(C3C=CC([N+]([O-])=O)=CC=3)=O)C(OC)OC2CO1)C

Computed Properties

  • Exact Mass: 353.11100

Experimental Properties

  • PSA: 109.04000
  • LogP: 2.16620
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